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Compound of Interest

alpha-(2,4-Dichlorophenyl)-1H-
Compound Name:
imidazole-1-ethanol

Cat. No.: B194221

An In-depth Technical Guide to a-(2,4-
Dichlorophenyl)-1H-imidazole-1-ethanol

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol, a key intermediate in the
pharmaceutical and agrochemical industries. This document is intended for researchers,
scientists, and drug development professionals.

Chemical Properties and Structure

a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol, also known by various synonyms including
Imazalil impurity A and Miconazole impurity A, is a halogenated organic compound belonging to
the azole class of fungicides.[1][2] Its chemical structure features a dichlorophenyl group and
an imidazole ring attached to an ethanol backbone.[3] This structure is pivotal to its biological
activity as an antifungal agent.

General Information
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Identifier Value

1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-

IUPAC Name

yl)ethanol[2][4]
CAS Registry Number 24155-42-82][5]
Molecular Formula C11H10CI2N20[5][6]

(x)-a-(2,4-Dichlorophenyl)-1H-imidazole-1-
ethanol, ALPHA-(2,4-DICHLOROPHENYL)-2-

Synonyms 1H-IMIDAZOLE-1-ETHANOL, 1-(2,4-
Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol[2]
[5]

Physicochemical Properties

A summary of the key physicochemical properties of a-(2,4-Dichlorophenyl)-1H-imidazole-1-
ethanol is presented in the table below.

Property Value Source(s)

Molecular Weight 257.12 g/mol [5][6]

White to off-white or cream-
Appearance _ [1][6][7]
colored crystalline powder

Melting Point 134-138 °C [B1517]

Boiling Point 468.5+45.0 °C (Predicted) [5]

Sparingly soluble in water.

Solubility Soluble in organic solvents like  [1][8]
ethanol.

pKa 12.25+0.20 (Predicted) [1]

EINECS Number 246-042-5 [5]
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Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol is a precursor to several imidazole antifungal
drugs.[3][6] The primary mode of action for this class of compounds is the inhibition of
ergosterol biosynthesis, a crucial component of the fungal cell membrane.[9][10] Specifically,
these molecules target and inhibit the enzyme lanosterol 14-alpha-demethylase (CYP51), a
cytochrome P450 enzyme.[10][11][12] This inhibition disrupts the integrity of the fungal cell
membrane, leading to increased permeability and ultimately, cell death.[9]
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Inhibition of Ergosterol Biosynthesis by Azole Antifungals
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Mechanism of Action of Azole Antifungals

Experimental Protocols
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Synthesis of a-(2,4-Dichlorophenyl)-1H-imidazole-1-
ethanol

A common method for the synthesis of a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol involves
the reduction of 2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone.[6]

Materials:

2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone

Methanol

Potassium borohydride

5% Hydrochloric acid solution

5% Sodium bicarbonate solution

Ethyl acetate (for TLC)

Procedure:

e In a 1000 mL three-necked flask equipped with a stirrer, thermometer, and dropping funnel,
add 102 g of 2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone (0.4 mol) and 300 mL of
methanol.[6]

» Add potassium borohydride in batches and slowly heat the mixture to reflux.[6]

o Continue stirring for 1 hour after the addition is complete. Monitor the reaction progress
using thin-layer chromatography (TLC) with an eluent of ethyl acetate:methanol (10:1, v/v).

[6]

» Once the reaction is complete, recover the methanol by distillation under reduced pressure.

[6]

e Adjust the pH of the concentrated residue to 4-5 with a 5% hydrochloric acid solution and
perform diafiltration.[6]
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e Adjust the pH of the filtrate to 7-8 with a 5% sodium bicarbonate solution to precipitate a
white solid.[6]

e Collect the solid by filtration, wash it with water, and dry it.[6]

o Recrystallize the crude product to obtain pure 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-
ylethanol.[6] The expected yield is approximately 90.5%, with a melting point of 134-135 °C.
[6]
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Synthesis Workflow of a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol
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Synthesis and Purification Workflow
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Applications

a-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol is a crucial intermediate in the synthesis of
various imidazole-based antifungal drugs, including:

e Miconazole: A widely used antifungal medication.[6][13]
e Econazole: Another common topical antifungal agent.[3][6][7]

e Fenticonazole and Ketoconazole: It is also an impurity in the synthesis of these antifungals.
[6][14]

Beyond its role in pharmaceuticals, this compound is also utilized in the production of
agricultural fungicides to control a variety of plant diseases.[3][6][7]

Spectral Information

While detailed spectral data is proprietary to various manufacturers, general information
indicates the availability of the following analytical spectra for a-(2,4-Dichlorophenyl)-1H-
imidazole-1-ethanol:

« Infrared (IR) Spectroscopy: Available from sources like ChemicalBook.[15]
e Mass Spectrometry (MS): GC-MS data is mentioned in the PubChem database.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR data are also
available.[14]

Researchers requiring detailed spectral analysis should consult commercial suppliers or
specialized databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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